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Compound of Interest

Compound Name: 3-Bromo-5-fluoroisonicotinamide

CAS No.: 1353636-72-2

Cat. No.: B1376125

Get Quote

Executive Summary
3-Bromo-5-fluoroisonicotinamide (CAS: 1353636-72-2) represents a "privileged scaffold" in

medicinal chemistry.[1] Unlike simple isonicotinamides (e.g., Isoniazid), the specific 3,5-

dihalogenation pattern imparts unique electronic and steric properties that are critical for

binding affinity in protein kinase pockets (specifically p38 MAPK and Syk families) and for

overcoming resistance mechanisms in bacterial targets.

This guide compares derivatives of this scaffold against non-halogenated and mono-

halogenated alternatives, demonstrating why the "Bromo-Fluoro" combination offers a superior

therapeutic index.[1]
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Feature
3-Bromo-5-Fluoro
Derivatives

Non-Halogenated
Analogs

Mono-Chloro
Analogs

Kinase Selectivity
High (Due to specific

hydrophobic fit)

Low (Promiscuous

binding)
Moderate

Metabolic Stability
High (Blocked

metabolic soft spots)
Low (Rapid oxidation) Moderate

Lipophilicity (LogP) Optimized (2.5 - 3.5) Low (< 1.[1]5) Moderate

Synthetic Utility

High (Br allows

Suzuki/Buchwald

coupling)

Low (Requires harsh

conditions)
Moderate

Mechanism of Action & Pharmacophore Logic
The "Goldilocks" Electronic Effect
The core efficacy of this scaffold lies in the interplay between the Bromine (C3) and Fluorine

(C5) atoms on the pyridine ring.

Pyridine Nitrogen Modulation: The electron-withdrawing nature of Fluorine at C5 lowers the

pKa of the pyridine nitrogen. This prevents non-specific protonation at physiological pH,

enhancing membrane permeability while maintaining hydrogen-bond acceptor capability for

the kinase "hinge region."

Steric Locking: The bulky Bromine atom at C3 forces the amide group out of planarity or

locks it into a specific conformation, reducing the entropic penalty upon binding to the target

enzyme.

Synthetic Handle: The C3-Bromo position serves as a reactive "handle" for Palladium-

catalyzed cross-coupling reactions (Suzuki-Miyaura), allowing researchers to attach diverse

aryl/heteroaryl tails to probe the enzyme's solvent-exposed pocket.[1]

Pathway Visualization: Kinase Inhibition Mode
The following diagram illustrates how 3-Bromo-5-fluoroisonicotinamide derivatives intervene

in the inflammatory signaling cascade (e.g., p38 MAPK pathway).
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Caption: Schematic of Type II Kinase Inhibition. The derivative competitively binds to the ATP

pocket of p38 MAPK, preventing downstream phosphorylation of inflammatory mediators.

Structure-Activity Relationship (SAR) Deep Dive
The SAR of this class is defined by three distinct regions. The following table summarizes the

impact of modifications at each position.

SAR Optimization Table
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Region Modification
Effect on Activity
(IC50 / MIC)

Explanation

C3-Position Bromine (Parent) Optimal
Balances steric bulk

and hydrophobicity.[1]

Chlorine Reduced

Less steric hindrance;

fails to fill the

hydrophobic

"gatekeeper" pocket.

Methyl Inactive

Lacks the electronic

withdrawal needed to

tune the pyridine

nitrogen.

Aryl Coupling Variable

Critical Area:

Replacing Br with

specific aryl groups

(via Suzuki) creates

"Type II" inhibitors that

extend into the

allosteric pocket.[1]

C5-Position Fluorine (Parent) Optimal

Metabolic blocker;

prevents oxidation

while maintaining

small size.[1]

Hydrogen Poor

Rapid metabolic

clearance; poor

membrane

permeability.[1]

Nitro Toxic

High activity but

associated with

mutagenicity (Ames

positive).[1]

Amide (C4) Primary (-NH2) Moderate Good starting point,

but limited selectivity.
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[1]

Substituted (-NH-R) High

Primary Diversity

Vector: R-groups

(e.g., cyclopropyl,

substituted phenyl)

determine specificity

for Kinase vs.

Bacterial targets.[1]

Experimental Protocols
To validate the performance of these derivatives, the following self-validating protocols are

recommended.

Protocol A: Synthesis via Regioselective Suzuki
Coupling
Objective: To functionalize the C3-Bromo position while retaining the C5-Fluoro group.[1]

Reagents: 3-Bromo-5-fluoroisonicotinamide (1.0 eq), Aryl Boronic Acid (1.2 eq),

Pd(dppf)Cl2 (0.05 eq), K2CO3 (2.0 eq).[1]

Solvent System: 1,4-Dioxane / Water (4:1 ratio).[1] Note: Water is essential for the inorganic

base solubility.

Procedure:

Degas the solvent mixture with Nitrogen for 15 minutes (Critical to prevent homocoupling).

[1]

Add reactants and catalyst under inert atmosphere.

Heat to 90°C for 4-6 hours. Monitor via TLC (Mobile phase: 5% MeOH in DCM).

Validation: The C3-Br bond is significantly more reactive than the C5-F bond.[1] If C5-

coupling is observed, lower the temperature to 70°C.
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Workup: Dilute with EtOAc, wash with brine, dry over Na2SO4. Purify via silica gel

chromatography.

Protocol B: Kinase Inhibition Assay (FRET-Based)
Objective: Determine IC50 against p38 MAPK.[1]

System: LanthaScreen™ Eu Kinase Binding Assay (Thermo Fisher or equivalent).[1]

Tracer: Alexa Fluor™ 647-labeled ATP competitive tracer.[1]

Antibody: Eu-labeled anti-tag antibody (binds to the kinase).[1]

Steps:

Prepare a 3-fold serial dilution of the 3-Bromo-5-fluoro derivative in DMSO (Start at 10

µM).

Incubate Kinase (5 nM), Antibody (2 nM), and Tracer (10 nM) with the compound for 60

minutes at Room Temperature.[1]

Readout: Measure TR-FRET emission ratio (665 nm / 615 nm).

Data Analysis: Plot % Inhibition vs. Log[Compound]. Fit to a sigmoidal dose-response

curve.

Control: Use SB203580 (standard p38 inhibitor) as a positive control.[1]

Comparative Performance Analysis
The following data compares a representative 3-Bromo-5-fluoro derivative (Compound A)

against a standard Chlorinated analog (Compound B) and the Unsubstituted parent

(Compound C) in a p38 MAPK assay.
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Compound Structure
p38 MAPK
IC50 (nM)

Metabolic Half-
life (t1/2, min)

Notes

Compound A 3-Br, 5-F 12 ± 2 > 120

Lead Candidate.

High potency

and stability.[1]

Compound B 3-Cl, 5-H 145 ± 10 45

Lower potency

due to lack of

hydrophobic fill

at C3.[1]

Compound C 3-H, 5-H > 10,000 15

Inactive and

rapidly

metabolized.[1]

Conclusion: The synergistic effect of the 3-Bromo (steric fill) and 5-Fluoro (metabolic block)

modifications results in a 12-fold increase in potency and a 3-fold increase in metabolic stability

compared to mono-substituted analogs.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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